Cas no 63721-05-1 (3,3-Dimethyl-4-pentenoic acid methyl ester)

• Product name: 3,3-Dimethyl-4-pentenoic acid methyl ester
• CAS No: 63721-05-1
• MF: C₈H₁₄O₂
• MW: 142.19556
• MDL: MFCD00075381
• CID: 58077
• PubChem ID: 87568595

3,3-Dimethyl-4-pentenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3-dimethylpent-4-enoate
• 3,3-Dimethyl-4-pentenoic acid methyl ester
• 4-Pentenoic acid,3,3-dimethyl-, methyl ester
• Methyl 3,3-dimethl-4-pentenoe
• 3,3-DiMethyl-4-pentenoic
• 3,3-Dimethyl-4-pentenoic acid methyl
• 3,3-dimethyl-4-pentenoicacimethylester
• 3,3-dimethyl-pent-4-enoic acid methyl ester
• METHYL 3,3-DIMETHL-4-PENTENOATE
• methyl 3,3-dimethyl-4-pentenoate
• methyl 3,3-dimethylpentenoate
• Methyl Ben Pavilion
• Pentenoate(4-Pentenoic acid,3,3-dimethyl-, methyl ester)
• NCGC00248639-01
• 4-Pentenoic acid 3,3-dimethyl methyl ester
• FT-0614073
• EC 264-431-8
• 4-Pentenoic acid, 3,3-dimethyl-, methyl ester
• A834484
• InChI=1/C8H14O2/c1-5-8(2,3)6-7(9)10-4/h5H,1,6H2,2-4H3
• DTXSID9028120
• Penten-4-oic acid, 3,3-dimethyl, methyl ester
• CS-W011018
• Methyl 3,3-dimethyl-4-pentenoate, 98%
• EN300-120011
• 3,3-Dimethyl-4-pentenoic acid, methyl ester
• CHEMBL3182689
• W-104883
• DTXCID608120
• CAS-63721-05-1
• F15429
• 63721-05-1
• Methyl 3,3-dimethyl-4-pentenoate #
• MFCD00075381
• UNII-4N16OY62SK
• AKOS006228004
• D2153
• Tox21_200468
• Q27260184
• NS00004537
• SCHEMBL502135
• 4N16OY62SK
• MKLKDUHMZCIBSJ-UHFFFAOYSA-
• NCGC00258022-01
• EINECS 264-431-8
• AS-47689
• DB-006266
• Methyl3,3-dimethylpent-4-enoate

• MDL： MFCD00075381
• Inchi： InChI=1S/C8H14O2/c1-5-8(2,3)6-7(9)10-4/h5H,1,6H2,2-4H3
• InChI Key： MKLKDUHMZCIBSJ-UHFFFAOYSA-N
• SMILES： C=CC(C)(C)CC(=O)OC

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless transparent liquid.
• Density: 0.899
• Melting Point: No data available
• Boiling Point: 59°C/33mmHg
• Flash Point: 107 ºF
• Refractive Index: 1.423
• PSA: 26.30000
• LogP: 1.76170
• Solubility: Not determined.

3,3-Dimethyl-4-pentenoic acid methyl ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• Hazard Category Code： R10
• Safety Instruction： S16
• Risk Phrases：R10
• Safety Term：3.2
• Hazard Level：3.2
• Packing Group：III
• Packing Group：III
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• HazardClass：3.2
• PackingGroup：III

3,3-Dimethyl-4-pentenoic acid methyl ester Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Additional information on 3,3-Dimethyl-4-pentenoic acid methyl ester

3,3-Dimethyl-4-pentenoic acid methyl ester: An Overview of Its Properties and Applications

3,3-Dimethyl-4-pentenoic acid methyl ester (CAS No. 63721-05-1) is a versatile organic compound with a unique structure and a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its molecular formula C₈H₁₄O₂ and its molecular weight of 142.19 g/mol. The presence of a double bond and a methyl ester group in its structure makes it an interesting subject for both academic research and industrial applications.

The synthesis of 3,3-Dimethyl-4-pentenoic acid methyl ester can be achieved through various methods, including the esterification of 3,3-dimethyl-4-pentenoic acid with methanol. This process is typically carried out under controlled conditions to ensure high yields and purity. The compound's stability and reactivity are influenced by its functional groups, making it suitable for use in a variety of chemical reactions and processes.

In the field of organic synthesis, 3,3-Dimethyl-4-pentenoic acid methyl ester has been utilized as an intermediate in the synthesis of more complex molecules. Its reactivity with other functional groups allows it to serve as a building block in the construction of polymers, pharmaceuticals, and other advanced materials. Recent studies have explored its potential in the development of new drugs and therapeutic agents, highlighting its importance in medicinal chemistry.

The physical properties of 3,3-Dimethyl-4-pentenoic acid methyl ester, such as its boiling point, melting point, and solubility, are crucial for its application in various processes. It is known to be a colorless liquid with a characteristic odor. Its boiling point is around 150°C at 760 mmHg, and it is soluble in common organic solvents like ethanol and acetone. These properties make it easy to handle and process in laboratory and industrial settings.

In the pharmaceutical industry, 3,3-Dimethyl-4-pentenoic acid methyl ester has shown promise as a precursor for the synthesis of drugs with anti-inflammatory and analgesic properties. Research has demonstrated that derivatives of this compound can exhibit potent biological activities, making them valuable candidates for drug development. Additionally, its ability to undergo selective chemical transformations allows for the creation of structurally diverse compounds with potential therapeutic applications.

The environmental impact of 3,3-Dimethyl-4-pentenoic acid methyl ester is another important consideration. Studies have shown that it can be biodegraded under certain conditions, reducing its potential for environmental persistence. However, proper handling and disposal practices are still necessary to minimize any adverse effects on ecosystems.

In conclusion, 3,3-Dimethyl-4-pentenoic acid methyl ester (CAS No. 63721-05-1) is a multifaceted compound with significant potential in both research and industry. Its unique chemical structure and properties make it an attractive candidate for various applications, from organic synthesis to pharmaceutical development. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.